Cas no 88302-09-4 (2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-)

88302-09-4 structure
Product name:2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-
2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)-
- 6-ethyl-5-propanoyl-1H-pyridin-2-one
- JMDUPPQVQZVCFS-UHFFFAOYSA-N
- 6-Ethyl-5-propanoylpyridin-2(1H)-one
- DTXSID20530879
- 88302-09-4
- SCHEMBL10989494
- 6-ethyl-5-(n-propanoyl)-2(1H)-pyridinone
- 5-propanoyl-6-ethyl-2(1h)-pyridone
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- Inchi: InChI=1S/C10H13NO2/c1-3-8-7(9(12)4-2)5-6-10(13)11-8/h5-6H,3-4H2,1-2H3,(H,11,13)
- InChI Key: JMDUPPQVQZVCFS-UHFFFAOYSA-N
- SMILES: CCC1=C(C=CC(=O)N1)C(=O)CC
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2Ų
2(1H)-Pyridinone, 6-ethyl-5-(1-oxopropyl)- Related Literature
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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2. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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4. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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